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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299

For researchers, scientists, and professionals in drug development, a thorough literature
search is the cornerstone of innovative work. When investigating the silane coupling agent 3-
Isocyanatopropyltriethoxysilane, a multitude of synonyms and trade names are often used
interchangeably in technical papers, patents, and commercial datasheets. A comprehensive
understanding of these alternative identifiers is crucial to ensure a complete and effective
literature review.

This technical guide provides an in-depth compilation of synonyms, trade names, and other
identifiers for 3-lsocyanatopropyltriethoxysilane, systematically organized to aid in your
research endeavors.

Primary Chemical Identifiers

The most unambiguous way to identify 3-lsocyanatopropyltriethoxysilane is through its CAS
Registry Number and its formal IUPAC name. These identifiers are standardized and globally
recognized.
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Identifier Type Value

CAS Number 24801-88-5[1][2][3][4][5]

IUPAC Name triethoxy(3-isocyanatopropyl)silane[1][3]
Molecular Formula C10H21NOA4SI[1][4]15]

Molecular Weight 247.36 g/mol [1][4]

Systematic and Common Chemical Names

Beyond the formal IUPAC nomenclature, a variety of systematic and common names are
frequently encountered in the literature. These names often describe the molecule's structure in
different ways.

Synonym Category Examples

Primary Synonyms (3-Isocyanatopropyl)triethoxysilane[1][2][3]

3-(Triethoxysilyl)propyl isocyanate[1][2][3][5][6]

Triethoxy(3-isocyanatopropyl)silane[1][2][3]

Positional Isomer Variants gamma-isocyanatopropyltriethoxysilane[1][7][8]

y-Isocyanopropyltriethoxysilane[2][3]

y-(Triethoxysilyl)propyl isocyanate[2]

Alternative Phrasing Isocyanatopropyltriethoxysilane[1][2][4][71[8][9]

triethoxysilylpropyl isocyanate[2][3]

Isocyanic acid, 3-(triethoxysilyl)propyl ester[2][3]
[81°]

1-(Triethoxysilyl)-3-isocyanatopropane|2]

Commercial Trade Names and Codes
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Numerous chemical manufacturers market 3-lsocyanatopropyltriethoxysilane under various
trade names and product codes. These are essential to include in searches of commercial
literature and patent databases.

Manufacturer/Supplier Trade Name/Code
Momentive Silquest A 1310[2][10], Silquest A-Link 25[2][10]
Evonik Dynasylan A 1310[2][10]

_ KBE 9007[2][10], KBM 9003[2][10], KBM
Shin-Etsu

9007[2][10]

_ A 1310[2][10], A-Link 25[2][10], | 7840[2][4][7][8],

Various

Y 9030[2][4][7][8], KH-907[4][11], ICPTES[4][9]

A more extensive list of trade names and supplier-specific codes includes:

B 0062[2][10]

e CG 907[2][10]

« Db 907[2][10]

. FC-25[4]

e Hongtu T 13[2][10]

e Ic 302[2][10]

e Ipteos[2][10]

« Kbe 9007A[2][10]

« Kbe 9007N[2][10]

e Ls 3415[2][10]

e Nuc-A 1310[2][10]
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e Sii 6455[2][10]

e Silan A 1310[2]

o T 13 (silane)[2][10]
e USI-SL 25[2][10]
o Uct 7840Kg|[2]

e Ucti 7840Kg[2]

« Yh 9030[1][2][2][71[8]

ZERENEX ZX007474[1]

Regulatory and Database Identifiers

For searches related to regulatory information, safety data, and chemical databases, the
following identifiers are pertinent.

Identifier Type Value

EINECS Number 246-467-6[3][7]
UNII 9BR6002P6E[3][4]
EC Number 246-467-6[3]
DSSTox Substance 1D DTXSID4038847[3]
PubChem CID 90613[3]

RTECS Number VV6691000[4]

Experimental Protocols and Methodologies

While this guide focuses on synonyms, a comprehensive literature search will lead to various
experimental protocols. When evaluating studies utilizing 3-lsocyanatopropyltriethoxysilane,
it is critical to examine the detailed methodologies. Key experimental details to look for include:
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o Surface Functionalization: Protocols will often detail the method for grafting the silane onto a
substrate. This includes the solvent system, reaction temperature, concentration of the
silane, and curing conditions.

o Characterization Techniques: Look for surface analysis techniques such as X-ray
Photoelectron Spectroscopy (XPS), Fourier-Transform Infrared Spectroscopy (FTIR), and
contact angle measurements to confirm the successful modification of the surface.

o Application-Specific Assays: Depending on the research area, protocols will vary. For
example, in drug delivery, this might involve nanoparticle synthesis and characterization,
drug loading and release studies, and in vitro/in vivo biocompatibility and efficacy assays.

Logical Relationships In Literature Search Strategy

A systematic approach to a literature search using these synonyms is essential. The following
diagram illustrates a logical workflow for a comprehensive search.

Initial Search Terms Expanded Search Terms Target Databases
- Chemical Databases
CAS: 24801-88-5 g Regulatory & Database IDs » (e.g., PubChem, SciFinder)
IUPAC Name Systematic & Common Synonyms M (e.g gggeang'CV:/‘ggrg]flg;ence)
3-Isocyanatopropyltriethoxysilane > Patent Databases
(e.g., Google Patents, USPTO)

Click to download full resolution via product page

Caption: A workflow for a comprehensive literature search.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1197299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

By employing this structured approach and utilizing the extensive list of synonyms provided,
researchers can ensure a thorough and efficient review of the existing literature on 3-
Isocyanatopropyltriethoxysilane, paving the way for informed and impactful scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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